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Compound of Interest

Compound Name:
3-Fluoro-3'-

methoxybenzophenone

CAS No.: 120553-05-1

Cat. No.: B045625 Get Quote

Executive Summary
Immediate Action Required: 3-Fluoro-3'-methoxybenzophenone contains a fluorine

substituent. It must be classified as Halogenated Organic Waste.

Under no circumstances should this compound be disposed of in general organic waste

streams (non-halogenated), down the drain, or mixed with acidic aqueous waste.[1]

Combustion of this compound in standard incinerators lacking hydrofluoric acid (HF) scrubbers

can damage infrastructure and release toxic emissions.

Chemical Profile & Hazard Identification
Before disposal, proper identification is required to ensure regulatory compliance (EPA RCRA

in the US, REACH in EU).
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Property Detail Operational Implication

Chemical Name
3-Fluoro-3'-

methoxybenzophenone

Primary identifier for waste

tags.

Functional Groups
Aryl Fluoride, Aryl Ether,

Ketone

Fluorine content dictates

disposal path.

Physical State Solid (typically) or Oil
Solids require dissolution or

solid waste bins.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[2] Irrit.)

Standard PPE (Nitrile gloves,

goggles) required.

Waste Class Halogenated Organic

CRITICAL: Segregate from

non-halogenated solvents

(e.g., Acetone, Ethanol).[3]

Waste Segregation Logic
As a Senior Scientist, I cannot stress enough that the "Halogenated" distinction is not merely

bureaucratic. It is a safety and engineering necessity. When fluorinated compounds are

incinerated, they generate Hydrofluoric Acid (HF). Standard catalytic oxidizers used for non-

halogenated waste cannot handle HF, leading to corrosion and release of toxic gas.

Disposal Decision Tree
The following workflow illustrates the correct decision-making process for disposing of 3-
Fluoro-3'-methoxybenzophenone.
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Waste Generation:
3-Fluoro-3'-methoxybenzophenone

Physical State?

Pure Solid / Precipitate Dissolved in Solution

Solid Waste Bin
(Label: Halogenated Organic Solid)

Place in dedicated bin

Is the solvent
Halogenated?

Halogenated Solvent Waste
(e.g., DCM, Chloroform mix)

Yes

Non-Halogenated Solvent
(e.g., Acetone, MeOH)

No

ACTION: Segregate into
HALOGENATED Waste Stream

Contaminates Stream

Re-classify as Halogenated

Click to download full resolution via product page

Figure 1: Decision logic for segregating fluorinated benzophenone waste. Note that adding a

fluorinated compound to a non-halogenated solvent converts the entire mixture to

"Halogenated Waste."
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Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid (Expired/Excess)

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or the original

container if compatible.

Labeling: Affix a hazardous waste tag immediately.[4]

Constituents: "3-Fluoro-3'-methoxybenzophenone"[2]

Hazard Checkbox: Toxic, Irritant.[2][5]

Special Note: Write "Contains Fluorine - Halogenated" clearly on the tag.

Secondary Containment: Place the sealed jar into the lab's designated "Solid Halogenated

Waste" drum.

Log Entry: Record the mass in the satellite accumulation area logbook.

Scenario B: Disposing of Reaction Mixtures (Liquid)
Solvent Compatibility:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated

Waste carboy.

If dissolved in Acetone, Methanol, or Ethyl Acetate: You must NOT pour this into the Non-

Halogenated (Flammable) waste stream. The presence of the fluorinated benzophenone

reclassifies the entire volume as Halogenated Waste.

Transfer: Pour the mixture into the Halogenated Waste carboy (typically red or yellow safety

cans, depending on facility color codes).

Rinsing: Rinse the glassware with a small amount of acetone and add the rinsate to the

Halogenated Waste container (do not put rinsate in the non-halogenated stream).

Spill Response Procedures
In the event of a benchtop spill of 3-Fluoro-3'-methoxybenzophenone:
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Isolate: Alert nearby personnel and demarcate the area.

PPE Upgrade: Wear double nitrile gloves and safety goggles. If the powder is fine and

airborne, use an N95 or P100 respirator.

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel or use a

HEPA vacuum designated for chemical cleanup.

Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.

Cleanup: Place all contaminated absorbents, gloves, and debris into a heavy-duty plastic

bag.

Disposal: Seal the bag, label it as "Debris contaminated with Halogenated Organics," and

place it in the solid hazardous waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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